Cas no 34264-14-7 (1-4-(2-propynyloxy)phenyl-1-ethanone)

• Product Name: 1-4-(2-propynyloxy)phenyl-1-ethanone
• CAS No: 34264-14-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 316535
• Update Time: 2025-08-05

1-4-(2-propynyloxy)phenyl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(2-propyn-1-yloxy)phenyl]-
• 1-(4-prop-2-ynoxyphenyl)ethanone
• 1-[4-(2-propynyloxy)phenyl]-1-ethanone
• 1-(4-(prop-2-ynyloxy)phenyl)ethanone
• 1-(4-prop-2-ynyloxy-phenyl)-ethan-1-one
• 1-[4-(prop-2-yn-1-yloxy)phenyl]ethan-1-one
• 1-[4-(prop-2-yn-1-yloxy)phenyl]ethanone
• 1-acetyl-4-prop-2-ynyloxybenzene
• 4-(2-propynyloxy)acetophenone
• 4-(propargyloxy)acetophenone
• propynyloxyphenylethanone
• 1-4-(2-propynyloxy)phenyl-1-ethanone

• Inchi： 1S/C11H10O2/c1-3-8-13-11-6-4-10(5-7-11)9(2)12/h1,4-7H,8H2,2H3
• InChI Key： VQORXUVLMTXOMV-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 174.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 81-83°C
• PSA: 26.30000
• LogP: 1.90120

1-4-(2-propynyloxy)phenyl-1-ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-4-(2-propynyloxy)phenyl-1-ethanone

Introduction to 1-4-(2-propynyloxy)phenyl-1-ethanone (CAS No. 34264-14-7)

1-4-(2-propynyloxy)phenyl-1-ethanone, with the CAS number 34264-14-7, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, also known as ethyl 4-(2-propynyloxy)benzeneacetate, is characterized by its unique structural features, which include a propargyloxy group and a phenyl ring. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 1-4-(2-propynyloxy)phenyl-1-ethanone is C₁₀H₁₀O₂, and its molecular weight is approximately 166.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and esterification processes. Its solubility properties and stability under various conditions have been extensively studied, making it suitable for a wide range of applications in both academic and industrial settings.

In recent years, the research on 1-4-(2-propynyloxy)phenyl-1-ethanone has expanded significantly, driven by its potential in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of small molecules with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising activities against various diseases, including cancer and neurodegenerative disorders.

A notable example is the use of 1-4-(2-propynyloxy)phenyl-1-ethanone in the development of inhibitors for specific enzymes involved in disease pathways. Research published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of a series of compounds derived from 1-4-(2-propynyloxy)phenyl-1-ethanone, which demonstrated potent inhibitory effects on protein kinases associated with cancer progression. These findings underscore the compound's potential as a lead molecule in the design of novel therapeutic agents.

Beyond its applications in drug discovery, 1-4-(2-propynyloxy)phenyl-1-ethanone has also been explored for its use in materials science and chemical biology. Its unique functional groups make it an attractive candidate for the development of functional materials with tunable properties. For example, recent studies have investigated the use of this compound in the synthesis of polymers with enhanced mechanical strength and thermal stability, which could have applications in advanced materials and coatings.

In the realm of chemical biology, 1-4-(2-propynyloxy)phenyl-1-ethanone has been utilized as a tool to probe biological systems and understand molecular interactions. Its ability to form stable complexes with metal ions has been leveraged to develop sensors and probes for detecting specific biomolecules. This property has opened new avenues for diagnostic applications and real-time monitoring of biological processes.

The safety profile of 1-4-(2-propynyloxy)phenyl-1-ethanone has also been extensively evaluated to ensure its suitability for various applications. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it a safe choice for both laboratory research and industrial processes. However, as with any chemical compound, proper handling and storage practices are essential to maintain safety standards.

In conclusion, 1-4-(2-propynyloxy)phenyl-1-ethanone (CAS No. 34264-14-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile applications make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for healthcare and materials science.